Cas no 1870384-63-6 (N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine)

• Product Name: N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine
• CAS No: 1870384-63-6
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• CID: 5291927
• Update Time: 2026-03-10

N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine

• Inchi： 1S/C12H23NS/c1-5-7-8-10(6-2)13-11-9-14-12(11,3)4/h5,10-11,13H,1,6-9H2,2-4H3
• InChI Key： HOHQVFBJKADSGH-UHFFFAOYSA-N
• SMILES： S1CC(NC(CCC=C)CC)C1(C)C

Additional information on N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine

Introduction to N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine (CAS No. 1870384-63-6)

N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1870384-63-6, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine consists of a thietane ring substituted with an amine group and an alkenyl side chain. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable candidate for further investigation in medicinal chemistry. The presence of the hept-6-en-3-yl moiety suggests potential roles in modulating enzymatic activities and signaling pathways, which are critical for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of thietane derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of anti-inflammatory and antimicrobial applications. The structural features of N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine align well with the criteria for designing molecules that can interact selectively with biological targets.

The synthesis of N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The compound's stability under various conditions is another critical factor that influences its suitability for further development.

One of the most compelling aspects of N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify more potent and selective inhibitors for specific diseases. For instance, modifications to the thietane ring have led to compounds with enhanced binding affinity to certain enzymes and receptors. This underscores the importance of structural optimization in developing effective pharmaceuticals.

The compound's alkenyl side chain also offers opportunities for further functionalization. By introducing additional substituents or altering the double bond position, chemists can fine-tune the pharmacokinetic properties of N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine derivatives. Such modifications can improve bioavailability, reduce toxicity, and enhance therapeutic efficacy.

In the realm of computational chemistry, N-(hept-6-en-3-yl)-2,2-dimethylthietan-3-amine has been used as a model compound to study molecular interactions. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this compound might interact with biological targets at the atomic level. These studies are crucial for predicting drug-like properties and guiding experimental design.

The latest research on N-(hept-6-en-3-yl)-2,^,2-dimethylthietan-3-amine has also explored its potential in addressing neurological disorders. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. This opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of neurotransmitters plays a significant role.

In conclusion, N-(N-(hept-6-en-');'-'-'-'-'-'-'-'-'-'--';'--';'--';'--';'--';'--';'--';'--';'--';'--';'--'']-'''''''''''''''''''''''methylthietan'+'+'+'+'+'+'+'+'+'+'''[''''n'''(''''h'''ept
'++
'++'
'++'-');"'{'+','+','+','+','+','+','+','+','+','+','+','+',};;};;};;};;};;};;};;););););););););););););););)